Cas no 4753-80-4 (Thiepan)
Thiepan structure
Product Name:Thiepan
Thiepan Properties
Names and Identifiers
-
- Thiepane
- Thiepan
- 1-thiacycloheptane
- Hexahydrothiepin
- Hexamethylene sulfide
- perhydrothiepine
- Thiacycloheptane
- Thiepin, hexahydro-
- NS00031701
- Q180508
- JWCVYQRPINPYQJ-UHFFFAOYSA-N
- 0P85C3FTE3
- UNII-0P85C3FTE3
- AKOS006281268
- InChI=1/C6H12S/c1-2-4-6-7-5-3-1/h1-6H
- 4753-80-4
- SCHEMBL67261
- DTXSID80197189
- EINECS 225-279-8
- FT-0635429
- DB-051458
- DTXCID40119680
-
- InChIKey： JWCVYQRPINPYQJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12S/c1-2-4-6-7-5-3-1/h1-6H2
- SMILES： S1CCCCCC1
Computed Properties
- Exact Mass: 116.06600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 116.066
- Heavy Atom Count: 7
- Complexity: 37.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 25.3A^2
Experimental Properties
- LogP: 2.29360
- PSA: 25.30000
- Refractive Index: 1.5044
- Boiling Point: 85°C
- Melting Point: 173-174°C
- Flash Point: 51.7°C
- Stability/Shelf Life: Ether, Ethyl Acetate, Hexane
- Density: 0.766
Thiepan Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T346000-10mg |
Thiepan |
4753-80-4 | 10mg |
$ 98.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220234-25 mg |
Thiepan, |
4753-80-4 | 25mg |
￥2,256.00 | 2023-07-11 |
Thiepan Related Literature
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Boon Chong Lee,Chen-Fei Liu,Leroy Qi Hao Lin,Kang Zheng Yap,NingXi Song,Charyl Hui Min Ko,Priscilla Hee Chan,Ming Joo Koh Chem. Soc. Rev. 2023 52 2946
-
Boon Chong Lee,Chen-Fei Liu,Leroy Qi Hao Lin,Kang Zheng Yap,NingXi Song,Charyl Hui Min Ko,Priscilla Hee Chan,Ming Joo Koh Chem. Soc. Rev. 2023 52 2946
-
Michel We?wer,Lydie Coulombel,Elisabet Du?ach Chem. Commun. 2006 332
-
Francisco Sarabia,Samy Chammaa,Miguel García-Castro,Francisca Martín-Gálvez Chem. Commun. 2009 5763
-
Stephan P. Blum,Kamil Hofman,Georg Manolikakes,Siegfried R. Waldvogel Chem. Commun. 2021 57 8236
-
Alexander Battig,Jens C. Markwart,Frederik R. Wurm,Bernhard Schartel Polym. Chem. 2019 10 4346
-
Sergei N. Lakeev,Irina O. Maydanova,Fanur Z. Galin,Genrikh A. Tolstikov Russ. Chem. Rev. 2001 70 655
-
8. The synthesis of thiols, selenols, sulfides, selenides, sulfoxides, selenoxides, sulfones and selenonesDavid J. Procter J. Chem. Soc. Perkin Trans. 1 1999 641
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Greta Utecht,Andrzej Fruziński,Marcin Jasiński Org. Biomol. Chem. 2018 16 1252
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10. Sulphonate esters as sources of sulphonyl radicals; ring-closure reactions of alk-4- and -5-enesulphonyl radicalsPeter N. Culshaw,John C. Walton J. Chem. Soc. Perkin Trans. 2 1991 1201
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